epoxytwinol A

• Molecular Formula: C20H20O8
• Molecular Weight: 388.4 g/mol
• IUPAC Name: (1S,2S,4S,5R,7R,10S,11S,14R,16R,17S,20R,21R)-4,17-dihydroxy-20,21-dimethyl-6,15,19,22-tetraoxaheptacyclo[9.7.2.22,10.03,9.05,7.012,18.014,16]docosa-3(9),12(18)-diene-8,13-dione
• InChI: InChI=1S/C20H20O8/c1-3-5-6-4(2)26-16(10-8(6)12(22)18-20(28-18)14(10)24)15(25-3)9-7(5)11(21)17-19(27-17)13(9)23/h3-6,13-20,23-24H,1-2H3/t3-,4-,5+,6+,13+,14+,15+,16+,17+,18+,19-,20-/m1/s1
• InChI Key: ISNQEMOAOOBDGE-ZMUZJQFCSA-N
• Isomeric SMILES: C[C@@H]1[C@H]2[C@@H]3[C@H](O[C@H]([C@@H](O1)C4=C2C(=O)[C@H]5[C@@H]([C@H]4O)O5)C6=C3C(=O)[C@H]7[C@@H]([C@H]6O)O7)C
• Canonical SMILES: CC1C2C3C(OC(C(O1)C4=C2C(=O)C5C(C4O)O5)C6=C3C(=O)C7C(C6O)O7)C
• synonyms: epoxytwinol A

Description

Epoxytwinol A is a pentaketide. It has a role as an angiogenesis inhibitor and a metabolite.

Scientific Research Applications

Angiogenesis Inhibition Epoxytwinol A, identified as a novel pentaketide dimer from a fungus, exhibits unique properties as an angiogenesis inhibitor. It has a distinct carbon skeleton with C2 symmetry and is effective in inhibiting endothelial cell migration stimulated by vascular endothelial growth factor (Kakeya, Onose, Koshino, & Osada, 2005).

Biosynthesis and Computational Study A computational study on epoxytwinol A's biosynthesis reveals a [4 + 4] cycloaddition as a key step. This process involves the formation of a C8-C8' bond, rotation around this bond, and formation of a C1-C1' bond. This study provides insight into the unique thermal [4 + 4] cycloaddition in epoxytwinol A's formation (Shiina, Uchimaru, Shoji, Kakeya, Osada, & Hayashi, 2006).

Total Synthesis The total synthesis of epoxytwinol A has been accomplished through two methods. The first involves a HfCl4-mediated diastereoselective Diels-Alder reaction, while the second, more suitable for large-scale preparation, includes a chromatography-free preparation of iodolactone and lipase-mediated kinetic resolution of a cyclohexenol derivative. This synthesis sheds light on the complex heptacyclic structure of epoxytwinol A (Shoji, Imai, Mukaida, Sakai, Kakeya, Osada, & Hayashi, 2005).

Chemical Reactivity and Structural Modifications The chemical reactivity and structural modifications of epoxytwinol A have been explored. Studies include [4 + 2] and [4 + 4] dimerization of 2H-pyran epoxyquinol monomers, leading to insights on the competitive dimerization processes and potential for novel structural diversity from epoxyquinoid natural product frameworks (Li & Porco, 2005).